BENGHE Troubleshooting & Optimization

Check Availability & Pricing

"addressing limitations in public health
surveillance in Teresina"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Teresina

Cat. No.: B1222245

Technical Support Center: Public Health
Surveillance in Teresina

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
public health surveillance data in Teresina. Our goal is to help address common limitations and
challenges encountered during data collection, submission, and analysis.

Frequently Asked Questions (FAQs)

Data Submission & System Errors

e Q1: 1 am trying to submit a notifiable disease form in SINAN, but | am receiving an error
message about missing information. What should | do?

o Al: First, double-check that all mandatory fields on the notification form are complete.
Common omissions include sociodemographic data, date of symptom onset, or location of
occurrence. If all fields are filled, the error may be due to a data entry format issue. Ensure
that dates are in the correct DD/MM/YYYY format and that all codes (e.g., for occupation
or municipality) are correct. If the problem persists, contact the municipal health
secretariat's technical support for SINAN.

e Q2: 1 have entered the same patient twice in SINAN by mistake. How can | correct this?
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o A2: SINAN has a function to identify and manage duplicate records. Records with the
same first and last name, date of birth, and sex are often flagged as potential duplicates. A
surveillance technician can confirm if they are the same person and merge the records. If
you identify a duplicate, do not attempt to delete it yourself. Instead, flag it for review by
the system administrator or a designated surveillance technician who can follow the
proper protocol for merging duplicate entries.[1]

e Q3: The system is not accepting the date of diagnosis | am entering for a follow-up case.
What could be the issue?

o A3: For follow-up cases, such as transfers, the original diagnosis date and treatment start
date should be maintained from the initial notification.[1] A new notification date should be
used for the transfer record itself.[1] If you are entering a new diagnosis date for a transfer
case, the system may reject it. Verify that you are using the correct dates as per the case
history.[1]

Data Discrepancies & Validation

e Q4: 1 have noticed a significant discrepancy between the number of cases in our local
SINAN database and the data available on DataSUS for Teresina. Why is this happening?

o A4: This is a known issue due to challenges in the data transfer and consolidation process
from the municipal (SINAN) to the national (DataSUS) level.[2] Reasons for these
discrepancies can include failures in information submission, inconsistencies in system
validations, and delays in data updates.[3] It is recommended to use the local SINAN
database for the most up-to-date, albeit not nationally consolidated, information for your
municipality. For broader analyses, be aware of these potential data losses, which can
average around 42% for some conditions.[3]

e Q5: How can | validate the completeness of the data | am working with?

o Ab: To validate data completeness, you can perform a cross-check of key variables for
missing entries. For example, in a dataset of a specific disease, check the percentage of
cases with missing information for "age," "sex," "municipality of residence," and "date of
notification." High percentages of missing data can impact the reliability of your analysis.
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For some diseases, you can also cross-reference with other data sources, such as
laboratory information systems, to identify underreporting.

Access & Reporting

e Q6: 1 am a researcher from an external institution. How can | request access to anonymized
public health surveillance data from Teresina?

o AG6: Access to public health data is governed by the Brazilian Data Protection Law (LGPD).
[4] Researchers can request access to anonymized data for study purposes.[4] The
request should be formally submitted to the Municipal Health Foundation of Teresina
(Fundacédo Municipal de Saude de Teresina), detailing the scope of the research, the
specific data required, and the ethical approval for the study.

e Q7: Is there a way to generate standardized reports directly from SINAN for my research?

o AT7:Yes, SINAN has a reporting module that can generate various standardized reports.
The SINAN Relatorios application allows for the creation of reports on indicators from the
Pact for Health (Pacto pela Saude), as well as reports on the regularity of data

submission.[5] You can download and install this application to generate reports from your
local SINAN database.[5]

Summary of Quantitative Data on Surveillance
Limitations
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particularly in rural
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Experimental Protocol: Evaluating a Mobile Health
(mHealth) Reporting Tool in Teresina

Objective: To assess the effectiveness of a novel mHealth application in improving the
timeliness and completeness of notifiable disease reporting by community health workers in
Teresina compared to the standard SINAN data entry process.
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Methodology:
¢ Study Design: A two-arm, cluster-randomized controlled trial.

o Participants: Community health workers from 20 primary healthcare units in Teresina. Units
will be randomized into an intervention group (using the mHealth app) and a control group
(using the standard SINAN reporting procedure).

« Intervention: The intervention group will be trained on and provided with a smartphone-based
application for real-time, offline-capable reporting of suspected notifiable diseases. The app
will feature mandatory fields, standardized data entry formats, and automated reminders for
follow-up.

o Data Collection:

o Timeliness: Measured as the time difference between the date of suspicion of a notifiable
disease and the date of entry into the respective system (mHealth app or SINAN).

o Completeness: Assessed by the percentage of mandatory fields correctly filled in the initial
notification.

o User Satisfaction: Evaluated through a standardized questionnaire administered to the
community health workers in the intervention group at the end of the study period.

o Data Analysis:

o Independent t-tests will be used to compare the mean reporting timeliness between the
intervention and control groups.

o Chi-squared tests will be used to compare the proportion of complete reports between the
two groups.

o Descriptive statistics will be used to summarize user satisfaction scores.

» Ethical Considerations: The study protocol will be approved by the relevant institutional
review board. All participants will provide informed consent. Patient data will be anonymized.
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Caption: Experimental workflow for evaluating the mHealth reporting tool.
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Caption: Data flow from local to national surveillance systems and key limitations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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